Cas no 1804480-08-7 (Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate)
Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate
-
- Inchi: 1S/C12H12F5NO4/c1-3-21-8(19)5-6-4-7(22-12(15,16)17)9(10(13)14)11(18-6)20-2/h4,10H,3,5H2,1-2H3
- InChI Key: ZGRZCEQJDQGWLC-UHFFFAOYSA-N
- SMILES: FC(C1=C(N=C(C=C1OC(F)(F)F)CC(=O)OCC)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 366
- XLogP3: 3.1
- Topological Polar Surface Area: 57.6
Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029083005-1g |
Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate |
1804480-08-7 | 97% | 1g |
$1,445.30 | 2022-04-02 |
Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate
Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804480-08-7): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1804480-08-7, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, characterized by the presence of multiple fluorinated substituents and functional groups, make it a valuable building block for drug discovery and development.
The difluoromethyl and trifluoromethoxy groups in its molecular structure contribute to its distinct chemical properties, enhancing its reactivity and stability under various synthetic conditions. These fluorinated moieties are well-documented for their ability to modulate metabolic pathways and improve pharmacokinetic profiles of drug candidates. In recent years, there has been a surge in research focusing on the incorporation of fluorine atoms into pharmaceuticals due to their profound impact on molecular interactions and bioavailability.
In the context of modern drug design, Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate plays a pivotal role in constructing heterocyclic scaffolds that are prevalent in many lead compounds. The pyridine core, flanked by these electron-withdrawing and electron-donating groups, provides a versatile platform for further functionalization. This compound's utility has been particularly highlighted in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases.
Recent advancements in synthetic methodologies have further underscored the importance of Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate. Researchers have developed novel catalytic processes that enable efficient and scalable production of this intermediate, reducing costs and improving yields. These innovations align with the broader industry trend toward greener and more sustainable chemical synthesis, emphasizing the need for high-performance intermediates like this one.
The pharmacological relevance of this compound is further illuminated by its incorporation into several clinical candidates that have demonstrated promising preclinical results. For instance, derivatives of this scaffold have shown efficacy in inhibiting specific enzymes implicated in metabolic disorders. The structural rigidity provided by the pyridine ring and the electronic modulation achieved through fluorinated groups contribute to enhanced binding affinity and selectivity.
The role of Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate extends beyond academic research; it is also a cornerstone in industrial pharmaceutical development. Major chemical manufacturers have integrated this intermediate into their production pipelines, ensuring a steady supply for companies engaged in drug discovery. Its commercial availability underscores its significance as a reliable component in synthetic chemistry workflows.
In conclusion, Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate represents a cornerstone of contemporary pharmaceutical innovation. Its unique structural attributes and versatile reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of drug development efforts worldwide.
1804480-08-7 (Ethyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)